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Compound Name: o
aci

Cat. No.: B1347311

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[(2-Chlorophenyl)amino]acetic acid, also known as N-(2-chlorophenyl)glycine, is a
derivative of the simplest amino acid, glycine. This compound and its structural analogs are of
significant interest in medicinal chemistry and drug development, primarily serving as versatile
building blocks for the synthesis of more complex bioactive molecules. Its structure, featuring a
substituted aromatic ring linked to an amino acid moiety, provides a scaffold for the
development of compounds with a wide range of pharmacological activities. This technical
guide provides a comprehensive overview of the fundamental properties, synthesis, and
analytical characterization of 2-[(2-Chlorophenyl)amino]acetic acid.

Chemical and Physical Properties

The basic chemical and physical properties of 2-[(2-Chlorophenyl)amino]acetic acid are
summarized in the table below. It is important to distinguish this compound from its isomer, 2-
amino-2-(2-chlorophenyl)acetic acid, as they possess different physical and chemical
characteristics.
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Property Value Source
Molecular Formula CsHsCINO:2 [1112][3]
Molecular Weight 185.61 g/mol [11[2][3]
2-[(2-
IUPAC Name _ _ _ N/A
chlorophenyl)amino]acetic acid
Synonyms N-(2-chlorophenyl)glycine [2][4]
CAS Number 141196-64-7 (for DL form) [LII31I5161071I8]
White to off-white crystalline
Appearance [6]
powder
Melting Point 170-172 °C [4]
Data not available for N-(2-
chlorophenyl)glycine. The
- ) isomeric compound, DL-2-(2-
Boiling Point ) [1112]
Chlorophenyl)glycine, has a
predicted boiling point of 318.8
°C at 760 mmHg.
Slightly soluble in water;
N Soluble in polar organic
Solubility [6]
solvents such as DMSO and
methanol.
A predicted pKa value for the
carboxylic acid group is
pKa approximately 1.69. However, [2]
experimental data is not
readily available.
Synthesis

A common and efficient method for the synthesis of N-aryl glycines, including 2-[(2-

Chlorophenyl)amino]acetic acid, is through a copper-catalyzed Ullmann-type condensation

reaction or via the rearrangement of 2-chloro-N-aryl acetamides.
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Experimental Protocol: Synthesis via Rearrangement of
2-chloro-N-(2-chlorophenyl)acetamide

This one-pot, two-step procedure involves the initial formation of an intermediate, 1,4-bis(2-
chlorophenyl)piperazine-2,5-dione, followed by its cleavage to yield the desired N-(2-
chlorophenyl)glycine.[4]

Materials:

2-chloro-N-(2-chlorophenyl)acetamide

o Acetonitrile (CHsCN)

o Potassium hydroxide (KOH)

o Copper(ll) chloride dihydrate (CuClz-2H20)
o Ethanol (EtOH)

o Standard laboratory glassware

» Reflux condenser

o Magnetic stirrer with heating plate

 Rotary evaporator

Thin-layer chromatography (TLC) apparatus
Procedure:
o Step 1: Formation of the Piperazine-2,5-dione Intermediate

o In a round-bottom flask, dissolve 2-chloro-N-(2-chlorophenyl)acetamide (1.0 mmol) in
acetonitrile (10 mL).

o To this solution, add potassium hydroxide (0.06 g, 1.1 mmol) and copper(ll) chloride
dihydrate (0.18 g, 1.1 mmol).
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o Stir the resulting mixture in an oil bath at reflux temperature for 30 minutes.
o Monitor the reaction progress by thin-layer chromatography (TLC).
o Step 2: Cleavage to N-(2-chlorophenyl)glycine

o After the initial reaction is complete, evaporate the acetonitrile under reduced pressure
using a rotary evaporator.

o To the residue, add a solution of potassium hydroxide (0.14 g, 2.5 mmol) in ethanol (10
mL).

o Reflux the reaction mixture for an additional hour.

o Upon completion, the desired N-(2-chlorophenyl)glycine can be isolated and purified using
standard laboratory techniques such as crystallization.

Step 1: Intermediate Formation

KOH, CuCl2:2H20 o . . . .
in Acetonitrile (reflux, 30 min) »-(1,4-bis(2-chlorophenyl)piperazine-2,5-dione

2-chloro-N-(2-chlorophenyl)acetamide

+ Step 2: Cleavage

KOH in Ethanol o . . )
(reflux, 1 hr) »-( 2-[(2-Chlorophenyl)amino]acetic acid

Click to download full resolution via product page
Caption: Synthesis of 2-[(2-Chlorophenyl)amino]acetic acid.

Applications in Drug Development

While 2-[(2-Chlorophenyl)amino]acetic acid itself may not be a therapeutic agent, its
structural motif is present in several important pharmaceuticals. It serves as a crucial
intermediate in the synthesis of various active pharmaceutical ingredients (APIs).
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A notable example of a structurally related and commercially significant drug is Diclofenac, a
widely used nonsteroidal anti-inflammatory drug (NSAID). The synthesis of diclofenac involves
the coupling of 2,6-dichloroaniline with a phenylacetic acid derivative, highlighting the
importance of the N-phenylglycine scaffold in the development of anti-inflammatory agents.

Furthermore, the isomeric compound, DL-2-(2-Chlorophenyl)glycine, is a key intermediate in
the synthesis of the antiplatelet drug Clopidogrel.[1][2][3][5][9] This underscores the value of
chlorophenylglycine derivatives as versatile starting materials in the pharmaceutical industry.

2-[(2-Chlorophenyl)amino]acetic acid
(N-phenylglycine scaffold)

erves as

Pharmaceutical Intermediates

re precursors to

Active Pharmaceutical Ingredients (APIs)

Diclofenac (NSAID) Other Bioactive Molecules

Click to download full resolution via product page

Caption: Role in drug development.

Spectroscopic Analysis

The structural elucidation of 2-[(2-Chlorophenyl)amino]acetic acid relies on standard
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.bocsci.com/dl-2-chlorophenyl-glycine-cas-141196-64-7-item-58465.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5325760.htm
https://www.chemicalbook.com/msds/amino-2-chloro-phenyl-acetic-acid.pdf
https://patents.google.com/patent/CN101864464B/en
https://www.benchchem.com/product/b1347311?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1H NMR (400 MHz, DMSO-ds):

0 7.27 (s, 1H): NH proton.

0 7.22-7.15 (m, 1H): Aromatic proton.

0 7.01-7.08 (m, 1H): Aromatic proton.

0 6.57 (d, J = 5.6 Hz, 1H): Aromatic proton.

0 6.44-6.49 (m, 1H): Aromatic proton.

0 3.83 (s, 2H): CH2 protons of the acetic acid moiety.[4]

13C NMR (100 MHz, DMSO-ds):

e 0 172.30: Carbonyl carbon (C=0).

e 0 143.71, 129.80, 128.14, 117.97, 117.20, 111.53: Aromatic carbons.

e 0 44.52: Methylene carbon (CH2).[4]

Experimental Protocol: NMR Analysis

Objective: To obtain *H and 3C NMR spectra for structural confirmation.

Materials:

Sample of 2-[(2-Chlorophenyl)amino]acetic acid

Deuterated solvent (e.g., DMSO-de)

5 mm NMR tube

NMR spectrometer (e.g., 400 MHZz)

Procedure:

e Sample Preparation:
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o Dissolve approximately 5-10 mg of the purified compound in about 0.6-0.7 mL of DMSO-ds
in a clean, dry NMR tube.

o Ensure the sample is fully dissolved; gentle vortexing or sonication can be used if
necessary.

o Data Acquisition:
o Place the NMR tube in the spectrometer.

o Acquire the *H spectrum using a standard single-pulse experiment. Typical parameters
include a sufficient number of scans to achieve a good signal-to-noise ratio.

o Acquire the 3C spectrum using a proton-decoupled pulse sequence.
» Data Processing:

o Process the raw data (Fourier transform, phase correction, and baseline correction) to
obtain the final spectra.

o Calibrate the chemical shifts using the residual solvent peak as a reference.

Infrared (IR) Spectroscopy

The IR spectrum of N-aryl glycines will show characteristic absorption bands for the different
functional groups present in the molecule.

Expected Characteristic Absorptions:

e ~3400-2500 cm~1 (broad): O-H stretch of the carboxylic acid, often overlapping with the N-H
stretch.

e ~3300-3400 cm~1: N-H stretch of the secondary amine.
e ~1700-1725 cm~1: C=0 stretch of the carboxylic acid.
e ~1600, ~1500, ~1450 cm~*: C=C stretching vibrations of the aromatic ring.

e ~750 cm~1; C-ClI stretch.
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Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) can be used to
confirm the molecular formula. For 2-[(2-Chlorophenyl)amino]acetic acid, the expected mass

for the protonated molecule [M+H]* would be approximately 186.0322.[4]
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Caption: General experimental workflow.
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Safety and Handling

2-[(2-Chlorophenyl)amino]acetic acid and its isomers are classified as hazardous
substances. The following safety precautions should be observed:

o Causes skin irritation (H315).[10]
o Causes serious eye irritation (H319).[10]
o May cause respiratory irritation (H335).[10]

Handling:

Handle in a well-ventilated place.[5]

Wear suitable protective clothing, gloves, and eye/face protection.[10][11]

Avoid formation of dust and aerosols.[5][10]

Avoid contact with skin and eyes.[5][11]
Storage:
o Store in a cool, dry, and well-ventilated place.[5][6]

o Keep the container tightly closed.[5][6]

Conclusion

2-[(2-Chlorophenyl)amino]acetic acid is a valuable building block in organic synthesis,
particularly for the development of pharmaceutical compounds. Its synthesis is achievable
through established methods, and its structure can be readily confirmed using standard
spectroscopic techniques. While its direct biological activity is not extensively documented, its
importance as a precursor to well-known drugs highlights its significance in medicinal
chemistry. Further research into the biological properties of derivatives of 2-[(2-
Chlorophenyl)amino]acetic acid could lead to the discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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